Cas no 110973-64-3 (benzo[e][1]benzothiole 3,3-dioxide)

• Product Name: benzo[e][1]benzothiole 3,3-dioxide
• CAS No: 110973-64-3
• MF: C₁₂H₈O₂S
• MW: 216.255722045898
• CID: 2606533
• PubChem ID: 70882405
• Update Time: 2025-04-21

benzo[e][1]benzothiole 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

• benzo[e][1]benzothiole 3,3-dioxide
• 110973-64-3
• SCHEMBL13340836
• DTXSID40744072
• 3H-3lambda~6~-Naphtho[2,1-b]thiophene-3,3-dione

• Inchi： 1S/C12H8O2S/c13-15(14)8-7-11-10-4-2-1-3-9(10)5-6-12(11)15/h1-8H
• InChI Key： DNYOHMDBPIPORA-UHFFFAOYSA-N
• SMILES： O=S1(C2C=CC3C(C=2C=C1)=CC=CC=3)=O

Computed Properties

• Exact Mass: 216.02450067Da
• Monoisotopic Mass: 216.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes